(Oxan-2-yl)(piperazin-1-yl)methanone

• CAS RN: 63074-09-9
• Molecular Formula: C10H18N2O2
• Molecular Weight: 198.26 g/mol
• IUPAC Name: oxan-2-yl(piperazin-1-yl)methanone
• InChI: InChI=1S/C10H18N2O2/c13-10(9-3-1-2-8-14-9)12-6-4-11-5-7-12/h9,11H,1-8H2
• InChI Key: ADPFOTPXHLKBCM-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)C(=O)N2CCNCC2

Description

(Oxan-2-yl)(piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C10H18N2O2 and its molecular weight is 198.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To prepare the compound of formula III, the 3,4-dihydro-2H-pyran-2 carboxylic acid sodium salt is hydrogenated to the tetrahydro-pyran-2-carboxylic acid. This compound converted to the acid chloride with oxalyl chloride and is then treated with N-benzyl piperazine. The resultant N-benzyl-N'-(tetrahydropyran-2-carbonyl)piperazine is hydrogenated to give N-(tetrahydro-pyran-2-carbonyl)piperazine. This compound is reacted with the known compound 4-amino-2-chloro-6,7-dimethoxyquinazoline to give the active drug 2-[4-(tetrahydro-pyran-2-carbonyl)piperazinyl]-4-amino-6,7-dimethoxyquinazoline.